Cas no 2416138-46-8 ([(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride)

• Product Name: [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride
• CAS No: 2416138-46-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD28897048
• CID: 5088110
• PubChem ID: 67278155
• Update Time: 2025-10-17

[(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1R,3R)-3-AMINOCYCLOHEXYL]METHANOL HYDROCHLORIDE
• (1R,3R)-3-Amino-cyclohexyl-methanol hydrochloride
• [(1R,3R)-3-Aminocyclohexyl]methanol HCl
• D79005
• rac-[(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride
• Cyclohexanemethanol, 3-amino-, hydrochloride (1:1), (1R,3R)-
• 2416138-46-8
• trans-(-3-Aminocyclohexyl)methanol hydrochloride
• SCHEMBL2105092
• [(1R,3R)-3-aminocyclohexyl]methanol;hydrochloride
• MFCD28894198
• PS-16391
• MFCD28897048
• ((1R,3R)-3-Aminocyclohexyl)methanol hydrochloride
• 920966-28-5
• [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride

• MDL： MFCD28897048
• Inchi： 1S/C7H15NO.ClH/c8-7-3-1-2-6(4-7)5-9;/h6-7,9H,1-5,8H2;1H/t6-,7-;/m1./s1
• InChI Key： BQXNLOACNPXMSG-ZJLYAJKPSA-N
• SMILES： Cl.OC[C@@H]1CCC[C@H](C1)N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride

Recent Advances in the Study of [(1R,3R)-3-Aminocyclohexyl]methanol Hydrochloride (CAS: 2416138-46-8): A Comprehensive Research Brief

[(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride (CAS: 2416138-46-8) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexyl backbone and functionalized amino and hydroxyl groups, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and therapeutic potential.

The synthesis and characterization of [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride have been extensively documented in recent literature. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that yields high enantiomeric purity, a critical factor for its application in chiral drug development. The researchers employed asymmetric hydrogenation and subsequent resolution techniques to achieve a >99% enantiomeric excess (ee), ensuring the compound's suitability for preclinical studies. Furthermore, nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analyses confirmed the structural integrity and purity of the compound, laying a solid foundation for its further investigation.

In terms of biological activity, [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride has shown promising results as a modulator of neurotransmitter systems. A recent in vitro study demonstrated its affinity for gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed through pharmacokinetic studies in rodent models, highlighting its suitability for central nervous system (CNS)-targeted therapies. These findings were corroborated by molecular docking simulations, which revealed favorable binding interactions with key receptor sites.

Beyond its neurological applications, [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride has been investigated for its role in antimicrobial drug development. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride. Toxicity profiling studies have identified dose-dependent hepatotoxicity in animal models, necessitating further structural optimization to improve its safety profile. Additionally, the compound's metabolic stability and drug-drug interaction potential require thorough evaluation in human-relevant systems. Ongoing research efforts are focused on addressing these limitations through medicinal chemistry approaches and advanced formulation strategies.

In conclusion, [(1R,3R)-3-Aminocyclohexyl]methanol hydrochloride (CAS: 2416138-46-8) represents a promising scaffold in pharmaceutical research, with demonstrated potential in both neurological and antimicrobial applications. The compound's well-characterized synthesis, diverse biological activities, and modifiable structure make it a valuable candidate for further drug development. Future studies should prioritize the optimization of its pharmacokinetic and safety profiles to facilitate its transition into clinical trials. As research in this area continues to evolve, this compound is poised to contribute significantly to the development of next-generation therapeutics.